Cas no 832732-68-0 (Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]-)
832732-68-0 structure
Product Name:Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]-
CAS No:832732-68-0
MF:C17H20N2O
MW:268.353504180908
CID:674049
PubChem ID:47212437
Update Time:2025-04-19
Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]-
- 2-methyl-N-[2-(N-methylanilino)phenyl]propanamide
- 832732-68-0
- DTXSID10677686
- 2-Methyl-N-{2-[methyl(phenyl)amino]phenyl}propanamide
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- Inchi: 1S/C17H20N2O/c1-13(2)17(20)18-15-11-7-8-12-16(15)19(3)14-9-5-4-6-10-14/h4-13H,1-3H3,(H,18,20)
- InChI Key: VSBJIHWYDBFYBN-UHFFFAOYSA-N
- SMILES: O=C(C(C)C)NC1C=CC=CC=1N(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 268.157563266g/mol
- Monoisotopic Mass: 268.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 32.3Ų
Propanamide, 2-methyl-N-[2-(methylphenylamino)phenyl]- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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